Cas no 1807074-98-1 (3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride)
3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride
-
- Inchi: 1S/C7H6ClF2NO4S/c1-15-5-3(16(8,13)14)2-11-7(12)4(5)6(9)10/h2,6H,1H3,(H,11,12)
- InChI Key: ZXRSRJRNFHKCOV-UHFFFAOYSA-N
- SMILES: ClS(C1=CNC(C(C(F)F)=C1OC)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 477
- XLogP3: 0.3
- Topological Polar Surface Area: 80.8
3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029029209-250mg |
3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride |
1807074-98-1 | 95% | 250mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A029029209-500mg |
3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride |
1807074-98-1 | 95% | 500mg |
$1,668.15 | 2022-03-31 | |
| Alichem | A029029209-1g |
3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride |
1807074-98-1 | 95% | 1g |
$2,837.10 | 2022-03-31 |
3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride
Recent Advances in the Application of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride (CAS: 1807074-98-1) in Chemical Biology and Pharmaceutical Research
3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride (CAS: 1807074-98-1) is a specialized sulfonyl chloride derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and covalent modifiers. Recent studies have explored its applications in medicinal chemistry, highlighting its potential in drug discovery and targeted therapy.
The compound's structural motif, featuring a difluoromethyl group and a sulfonyl chloride moiety, enables selective interactions with biological targets. Researchers have leveraged these properties to design novel covalent inhibitors for enzymes such as proteases and kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride as a key building block in the synthesis of irreversible inhibitors targeting SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.
In addition to its role in covalent inhibitor design, this compound has been employed in chemical biology probes for studying protein-protein interactions. The sulfonyl chloride group allows for efficient conjugation with nucleophilic residues (e.g., lysine or cysteine) in proteins, enabling the development of activity-based probes. Recent work published in ACS Chemical Biology (2024) utilized this chemistry to create fluorescent probes for monitoring enzyme activity in live cells, providing new tools for mechanistic studies in cancer biology.
Synthetic methodologies involving 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride have also seen significant advancements. A 2024 Nature Protocols article detailed optimized procedures for its preparation and subsequent reactions, emphasizing improved yields and purity critical for pharmaceutical applications. These protocols address previous challenges in handling this moisture-sensitive compound, facilitating its broader adoption in research laboratories.
The safety profile and pharmacokinetic properties of derivatives containing this structural motif have been investigated in preclinical studies. Research published in Drug Metabolism and Disposition (2023) reported favorable metabolic stability and tissue distribution patterns for several drug candidates incorporating this scaffold, suggesting its potential for further development in clinical-stage compounds.
Looking forward, the unique properties of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride continue to inspire innovative applications. Ongoing research explores its use in PROTAC (proteolysis targeting chimera) design and targeted protein degradation strategies, as well as in the development of novel radiopharmaceuticals for diagnostic imaging. The compound's versatility positions it as a valuable tool in the expanding toolbox of medicinal chemists and chemical biologists.
1807074-98-1 (3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-5-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)